Cas no 427-78-1 (Gibberic acid)

• Product Name: Gibberic acid
• CAS No: 427-78-1
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 329076
• Update Time: 2024-02-29

Gibberic acid Chemical and Physical Properties

Names and Identifiers

• Gibba-1,3,4a(10a)-triene-10-carboxylicacid, 1,7-dimethyl-8-oxo-, (4ba,7b,9ab,10b)- (9CI)
• gibberic acid
• ASZCVNVMQXNJGH-ZYRRHWMLSA-N
• Gibberic acid

• Inchi： 1S/C18H20O3/c1-10-4-3-5-11-12-6-7-17(2)9-18(12,8-13(17)19)15(14(10)11)16(20)21/h3-5,12,15H,6-9H2,1-2H3,(H,20,21)/t12-,15-,17+,18-/m1/s1
• InChI Key： ASZCVNVMQXNJGH-ZYRRHWMLSA-N
• SMILES： O=C1C[C@]23[C@@H](C(=O)O)C4C(C)=CC=CC=4[C@H]2CC[C@@]1(C)C3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 513
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes